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Executive Summary
(-)-Xylariamide A is a rare, chlorinated fungal metabolite isolated from the terrestrial

microfungus Xylaria sp.[1][2] (FRR 5657).[3] Chemically, it is defined as (2R)-3-(3-chloro-4-

hydroxyphenyl)-2-[[(2E)-4-methoxy-4-oxobut-2-enoyl]amino]propanoic acid.[4]

Its structural significance lies in the presence of a 3-chloro-D-tyrosine core—a D-amino acid

residue that is relatively uncommon in eukaryotic metabolites—coupled to a fumaric acid

monomethyl ester moiety. This guide details the structural elucidation, the stereochemical

assignment via enantioselective total synthesis, and the critical role of absolute configuration in

its biological cytotoxicity.

Part 1: Chemical Structure and Elucidation[1][2][3]
Molecular Architecture
The structure of (-)-xylariamide A (

) is composed of two distinct biosynthetic subunits:

Amino Acid Core: A 3-chloro-4-hydroxyphenylalanine residue.
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Acyl Chain: An (E)-4-methoxy-4-oxobut-2-enoic acid moiety (monomethyl fumarate).[4]

The presence of the chlorine atom at the C-3 position of the aromatic ring is a defining feature,

contributing to the compound's distinctive isotopic pattern in Mass Spectrometry (3:1 ratio for

:

).

Spectroscopic Characterization Data
The following table summarizes the diagnostic signals used to establish the gross structure.

Structural Feature
Diagnostic Signal
(NMR/MS)

Interpretation

Aromatic Ring 7.20 (d), 7.02 (dd), 6.90 (d)
1,3,4-trisubstituted benzene

ring (ABX system).

Olefinic Protons
6.95 (d), 6.60 (d),

Hz

Trans (E) geometry of the

double bond.

Methoxyl Group
3.75 (s),

52.0

Methyl ester functionality.

Chlorine Isotope

MS fragments

and

Confirms presence of one

Chlorine atom.

Amide NH 8.50 (d)
Linkage between the amino

acid and acyl chain.

Structural Elucidation Workflow
The following logic flow illustrates how the gross structure was derived from crude spectral

data.
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Figure 1: Structural elucidation workflow from fungal isolation to gross structural assignment.

Part 2: Stereochemical Analysis (The "D" vs "L"
Dilemma)
The Stereochemical Challenge
While the connectivity of xylariamide A was established via NMR, the absolute configuration at

the

-carbon (C-2) remained ambiguous. Natural amino acids typically possess the L-configuration (

). However, fungal non-ribosomal peptides often incorporate D-amino acids.
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Determination Strategy: Enantioselective Synthesis
To resolve the stereochemistry, researchers employed a comparative synthesis strategy. Since

the specific rotation

of the natural product was negative (

), the team synthesized the (+)-enantiomer using a known chiral precursor.

Hypothesis: If the natural product is (-), and we synthesize the version derived from L-

tyrosine (which is usually

), we can compare the optical rotation.

Execution: The synthesis of (+)-xylariamide A was performed using 3-chloro-L-tyrosine.

Result: The synthetic product derived from L-tyrosine showed a positive optical rotation (

).

Conclusion: Since the natural product is (-), it must be the enantiomer of the synthetic L-

derivative. Therefore, (-)-xylariamide A possesses the D-configuration (

).

Configuration Summary
Property Natural (-)-Xylariamide A

Synthetic (+)-Xylariamide
A

Optical Rotation Negative (-) Positive (+)

Precursor 3-Chloro-D-Tyrosine 3-Chloro-L-Tyrosine

Cahn-Ingold-Prelog (2R) (2S)

Biological Activity Cytotoxic Inactive
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Scientific Note: The strict correlation between the D-configuration and biological activity

suggests a specific chiral target interaction, likely a receptor or enzyme pocket that sterically

clashes with the L-enantiomer.

Part 3: Total Synthesis Protocol
The total synthesis of xylariamide A is instructive for drug developers because it overcomes the

poor solubility of zwitterionic amino acids (like 3-chlorotyrosine) in organic solvents.

Retrosynthetic Analysis
The molecule is disconnected at the amide bond. The forward synthesis requires the coupling

of:

Fragment A: 3-Chloro-D-tyrosine (nucleophile).[4]

Fragment B: Monomethyl fumarate activated ester (electrophile).

Detailed Synthetic Methodology
The following protocol describes the synthesis of the enantiomer (using L-Tyr) as performed in

the validation study. To synthesize the natural product, substitute 3-chloro-D-tyrosine as the

starting material.[1][2]

Step 1: Preparation of the Activated Ester

Reagents: (E)-4-methoxy-4-oxobut-2-enoic acid, N-hydroxysuccinimide (NHS), DCC.

Procedure: React the mono-methyl ester of fumaric acid with NHS and DCC in THF to form

the NHS-active ester. This ensures regioselectivity during the amide coupling.

Step 2: Silylation and Coupling (The Critical Step)
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Challenge: Free amino acids are insoluble in DCM/THF.

Solution:In situ protection using N,O-bis(trimethylsilyl)acetamide (BSA).

Protocol:

Suspend 3-chloro-D-tyrosine in dry

.

Add BSA (2-3 equivalents) and stir until the solution becomes clear (formation of silyl ester

and silyl ether).

Add the NHS-activated fumarate ester (from Step 1).

Stir at room temperature for 12–24 hours.

Workup: Acidic hydrolysis (dilute HCl) removes the transient silyl groups, yielding the free

acid/phenol final product.

Synthesis Pathway Diagram

3-Chloro-D-Tyrosine
(Zwitterionic/Insoluble)

Bis-Silylated Intermediate
(Soluble in DCM)

+ BSA

BSA
(Silylating Agent)

Coupling with
Fumarate NHS Ester

Acidic Workup
(Desilylation)

(-)-Xylariamide A
(Natural Product)

Click to download full resolution via product page

Figure 2: Total synthesis pathway utilizing BSA-mediated solubilization to couple the D-amino

acid core.

Part 4: Biological Significance[5]
The stereochemistry of (-)-xylariamide A is not merely a structural detail; it is the determinant

of its pharmacological profile.
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Cytotoxicity: (-)-Xylariamide A exhibits significant cytotoxicity against brine shrimp (Artemia

salina) and potential activity against specific cancer cell lines.

Enantiomeric Specificity: The synthetic (+)-enantiomer (L-tyrosine derivative) is biologically

inactive. This confirms that the molecular target possesses a chiral recognition site specific

to the D-configuration.

Mechanism: While the precise protein target remains under investigation, the structural

similarity to tyrosine suggests potential interference with tyrosine-utilizing enzymes or

transport channels, potentially acting as a false substrate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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